Cas no 2411237-31-3 (N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide)

• Product Name: N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide
• CAS No: 2411237-31-3
• MF: C₁₆H₁₂ClN₃O₂S
• MW: 345.803380966187
• CID: 5355090
• PubChem ID: 146094656
• Update Time: 2025-09-27

N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Z3766269687
• N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide
• N'-(2-chloroacetyl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide

• Inchi： 1S/C16H12ClN3O2S/c17-9-15(21)19-20-16(22)11-8-13(14-6-3-7-23-14)18-12-5-2-1-4-10(11)12/h1-8H,9H2,(H,19,21)(H,20,22)
• InChI Key： JNYYRWLMCGFTFV-UHFFFAOYSA-N
• SMILES： ClCC(NNC(C1C=C(C2=CC=CS2)N=C2C=CC=CC=12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 3
• Topological Polar Surface Area: 99.3

Additional information on N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide

Comprehensive Overview of N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide (CAS No. 2411237-31-3)

N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide (CAS No. 2411237-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound combines a quinoline core with a thiophene moiety and a chloroacetyl hydrazide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide under the spotlight. Its thiophene-quinoline hybrid structure is known to exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. Recent studies have explored its role in inhibiting specific enzymes, which aligns with the current trend of targeting enzyme-related pathways in precision medicine. This compound's structural adaptability also makes it a candidate for developing small-molecule inhibitors.

From a synthetic chemistry perspective, CAS No. 2411237-31-3 serves as a valuable building block for constructing more complex molecules. Its chloroacetyl group offers a reactive site for further modifications, enabling the creation of derivatives with enhanced bioactivity. The integration of thiophene and quinoline rings contributes to its electronic properties, which are critical for optimizing drug-receptor interactions. These features have led to its inclusion in high-throughput screening programs aimed at identifying new therapeutic agents.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide to minimize environmental impact. This aligns with the global push for sustainable chemical production, a topic frequently searched by professionals in the field. The compound's potential applications in crop protection formulations have also sparked interest, as agrochemical companies seek safer alternatives to traditional pesticides.

Analytical characterization of CAS No. 2411237-31-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. These methods are essential for verifying the compound's purity and structural integrity, which are critical for reproducible research outcomes. The availability of detailed spectral data for this compound facilitates its adoption in academic and industrial laboratories worldwide.

As the scientific community continues to explore multi-target drug design, N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide stands out as a promising scaffold. Its ability to modulate multiple biological pathways makes it relevant to current investigations into polypharmacology. Furthermore, its structure-activity relationship (SAR) studies provide insights into optimizing potency and selectivity, addressing common challenges in modern drug development.

The commercial availability of CAS No. 2411237-31-3 through reputable chemical suppliers has accelerated its use in diverse research projects. Its inclusion in compound libraries for virtual screening campaigns reflects its potential in computational drug discovery, a rapidly growing field driven by artificial intelligence and machine learning technologies. This synergy between experimental and in silico approaches enhances the efficiency of identifying lead compounds.

In summary, N'-(2-Chloroacetyl)-2-thiophen-2-ylquinoline-4-carbohydrazide represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring interest. Future research will likely uncover additional utilities for this molecule, reinforcing its importance in the broader landscape of chemical innovation.